methyl 4-(2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-(4-pyrrolidin-1-ylsulfonylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C20H22N2O6S/c1-27-20(24)15-4-6-16(7-5-15)21-19(23)14-28-17-8-10-18(11-9-17)29(25,26)22-12-2-3-13-22/h4-11H,2-3,12-14H2,1H3,(H,21,23)
• InChI Key: GOEAWACVHBCDAX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C20H22N2O6S
• Molecular Weight: 418.5 g/mol

Description

Methyl 4-(2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamido)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPSPB and has a molecular formula C24H28N2O6S.

Mechanism of Action

The mechanism of action of MPSPB involves the inhibition of various enzymes and proteins that are involved in cancer cell proliferation and inflammation. MPSPB has been shown to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer development. MPSPB also inhibits the activity of topoisomerase IIα, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
MPSPB has been shown to have various biochemical and physiological effects. Studies have shown that MPSPB can induce apoptosis in cancer cells by activating caspase enzymes. MPSPB has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using MPSPB in lab experiments is its high potency and specificity. MPSPB has been shown to have a higher affinity for cancer cells and inflammatory cells, making it a potential candidate for targeted therapy. However, one of the limitations of using MPSPB in lab experiments is its limited solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the study of MPSPB. One of the potential areas of research is the development of MPSPB-based drugs for cancer therapy. Further studies are required to determine the optimal dosage and administration route for MPSPB-based drugs. Another potential area of research is the study of MPSPB in neuroinflammation and neurodegenerative diseases. Studies have shown that MPSPB can reduce inflammation in animal models of neurodegenerative diseases, making it a potential candidate for therapy.

Synthesis Methods

The synthesis of MPSPB involves the reaction of 4-(2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamido)benzoic acid with methyl iodide. The reaction takes place in the presence of a base, and the resulting product is purified through column chromatography.

Scientific Research Applications

MPSPB has been extensively studied for its potential applications in various scientific fields. One of the significant applications of this compound is in cancer research. Studies have shown that MPSPB can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. MPSPB has also been studied for its anti-inflammatory properties and has shown promising results in reducing inflammation in animal models.